Cas no 15419-61-1 (2-acetylcycloheptan-1-one)
2-acetylcycloheptan-1-one structure
Product Name:2-acetylcycloheptan-1-one
CAS No:15419-61-1
Molecular Formula:C14H22O3
Molecular Weight:238.32268
CID:1333655
PubChem ID:12337463
2-acetylcycloheptan-1-one Properties
Names and Identifiers
-
- Cycloheptanone, 2-acetyl-
- 2-acetylcycloheptan-1-one
- 2-Acetylcycloheptanone
- DTXSID40491574
- AKOS011019959
- SCHEMBL11664151
- CHEBI:188547
- EN300-1125835
- 15419-61-1
-
- InChIKey： DSOYNVOQUXAPQL-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14O2/c1-7(10)8-5-3-2-4-6-9(8)11/h8H,2-6H2,1H3
- SMILES： CC(=O)C1CCCCCC1=O
Computed Properties
- Exact Mass: 238.15696
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 154.099379685g/mol
- Heavy Atom Count: 11
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 51.21
2-acetylcycloheptan-1-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125835-0.05g |
2-acetylcycloheptan-1-one |
15419-61-1 | 95% | 0.05g |
$348.0 | 2023-10-26 |
2-acetylcycloheptan-1-one Related Literature
-
Niankai Fu,Long Zhang,Sanzhong Luo Org. Biomol. Chem. 2018 16 510
-
2. 683. Investigations on the synthesis of 2-acetylcyclohex-2-enone. Part II. Some related experiments, and the constitution of the dimeric product, C16H20O4C. W. T. Hussey,A. R. Pinder J. Chem. Soc. 1961 3525
15419-61-1 (2-acetylcycloheptan-1-one) Related Products
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- 565-61-7(3-Methyl-2-pentanone)
- 1540-34-7(3-Ethyl-2,4-pentanedione)
- 7379-12-6(2-Methyl-3-hexanone)
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